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CAS No.: 68517-10-2

Cat. No.: B15553922

Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in troubleshooting one of the most common issues in Gas

Chromatography (GC) for Fatty Acid Methyl Esters (FAMEs) analysis: peak tailing. Symmetrical

peaks are crucial for accurate quantification and resolution; peak tailing can compromise both.

[1][2] This guide provides a systematic approach to identifying and resolving the root causes of

this problem.

Frequently Asked Questions (FAQs)
Q1: What is peak tailing and why is it a problem in FAME analysis?

A1: In an ideal chromatogram, GC peaks should be symmetrical (Gaussian). Peak tailing is a

distortion where the peak's trailing edge is broader than its leading edge.[1] This is problematic

because it can lead to:

Reduced resolution between closely eluting FAMEs.[1][2]

Inaccurate peak integration, which affects quantitative precision.[1][2]
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Difficulty in identifying and confirming trace-level FAMEs.

Q2: What are the primary causes of peak tailing in GC analysis?

A2: Peak tailing can generally be attributed to two main categories of issues: physical

disruptions in the carrier gas flow path or chemical interactions within the GC system.[3][4]

Flow Path Disruptions: These issues often cause indiscriminate tailing, affecting most or all

peaks in the chromatogram.[3][4][5] Common causes include improper column installation,

poor column cuts, or system leaks.[3][5][6]

Chemical Interactions (Active Sites): This typically results in tailing for specific, often more

polar, compounds.[3][4][6] In FAME analysis, this can occur if the derivatization to FAMEs is

incomplete, leaving behind more polar free fatty acids that interact with active sites in the

liner, column, or detector.[7]

Q3: How can I quickly differentiate between a physical (flow path) and a chemical (activity)

problem?

A3: A simple diagnostic test is to inject a non-polar compound, such as a light hydrocarbon.

These compounds are not susceptible to tailing caused by active sites. If the hydrocarbon peak

also tails, the problem is likely a physical issue with the flow path.[8] If only your FAME peaks

(especially those that are more polar or prone to degradation) are tailing, the issue is more

likely chemical activity.[9]

Troubleshooting Guides
This section provides detailed, question-and-answer-based guides to resolve specific issues

causing peak tailing in your FAME analysis.

Guide 1: All Peaks in the Chromatogram are Tailing
If all peaks, including the solvent peak, are showing tailing, the cause is likely a physical issue

affecting the entire system.[5]

Q: I've noticed that every peak in my FAME analysis is tailing. Where should I start

troubleshooting?
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A: When tailing is universal, the problem is most likely related to the physical setup of your GC

system, which creates turbulence or unswept volumes in the carrier gas path.[5] The most

common culprits are related to the column installation.

Troubleshooting Steps:

Check the Column Cut: A poor column cut is a frequent cause of peak tailing.[5] The cut

should be clean, square, and free of jagged edges or silica shards.[5][10]

Action: Trim 5-10 cm from the inlet end of the column using a ceramic scoring wafer or a

diamond-tipped pen.[10] Inspect the cut with a magnifying tool to ensure it is clean and at

a right angle to the column wall.[5][10] A "chair-shaped" peak can be a strong indicator of

a poor column cut.[5]

Verify Column Installation: An improperly installed column can create dead volume or

turbulence.[5][11]

Action: Reinstall the column, ensuring it is positioned at the correct height within the inlet

as specified by the manufacturer.[2][5] Also, check the detector end for proper installation.

Check for System Leaks: Leaks in the carrier gas line, septum, or fittings can disrupt the flow

path and introduce oxygen, which can also degrade the column.

Action: Use an electronic leak detector to systematically check all connections from the

gas source to the detector. Pay close attention to the septum nut after replacing the

septum.[1]

Troubleshooting Workflow for Universal Peak Tailing

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-peak-tailing
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-peak-tailing
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-peak-tailing
https://discover.phenomenex.com/0124-gc-technical-tip-en
https://discover.phenomenex.com/0124-gc-technical-tip-en
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-peak-tailing
https://discover.phenomenex.com/0124-gc-technical-tip-en
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-peak-tailing
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-peak-tailing
https://www.agilent.com/Library/datasheets/Public/GCTroubleshooting_part_four_tailing_peaks.doc.pdf
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-troubleshooting-peak-shapes
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-peak-tailing
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Peak_Tailing_in_Gas_Chromatography.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


All Peaks Tailing

Inspect Column Cut

Is the cut clean and square?

Re-install Column

Is column at correct height?

Check for Leaks

Are leaks present?

Yes

Action: Trim 5-10 cm
from column inlet

No

Yes

Action: Adjust column to
manufacturer's specification

No

Action: Tighten fittings,
replace ferrules/septum

Yes

Problem Resolved

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for universal peak tailing in GC.
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Guide 2: Only Specific FAME Peaks are Tailing
If only some peaks, particularly the more polar or later-eluting ones, are tailing, the issue is

likely chemical in nature.[3][6]

Q: In my FAME analysis, some peaks look perfect, while others show significant tailing. What's

causing this?

A: This pattern strongly suggests that certain FAMEs are interacting with "active sites" within

your GC system.[6] These are often exposed silanol groups on glass surfaces or metal

contaminants.[1] Incomplete derivatization of fatty acids can also leave highly polar compounds

that are prone to this issue.[7]

Troubleshooting Steps:

Perform Inlet Maintenance: The inlet is a high-temperature zone where contamination often

accumulates.

Action: Replace the inlet liner and septum.[1][11] For FAME analysis, a deactivated liner is

recommended to minimize active sites.[7]

Trim the Column Inlet: Non-volatile residues and contaminants from your samples can

accumulate at the head of the column, creating active sites.[12]

Action: Trim 10-20 cm from the front of the column.[13] In more severe cases, up to 1

meter may need to be removed.[9]

Verify Derivatization Protocol: Incomplete conversion of fatty acids to FAMEs is a common

source of tailing peaks in this specific analysis.

Action: Review your sample preparation method to ensure complete derivatization.[7] If

necessary, optimize the reaction time, temperature, or catalyst concentration.

Check for Column Overload: Injecting too much sample can saturate the stationary phase,

leading to peak distortion that can appear as tailing or fronting.[7][14]

Action: Dilute your sample and reinject. A good starting point is to inject less than 100 ng

of any single FAME component onto the column.[7][15]
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Caption: Troubleshooting workflow for specific peak tailing in FAME GC.

Data & Protocols
Table 1: Common GC Parameters for FAME Analysis
For reproducible results, it's essential to start with optimized GC parameters. Below are typical

starting points for FAME analysis.

Parameter Typical Value/Setting Rationale for Peak Shape

Injector Temperature 250 - 260 °C[7]

Ensures rapid and complete

vaporization of FAMEs. A

temperature that is too low can

cause slow volatilization,

leading to broad or tailing

peaks.[7]

Injection Mode Split

A split injection is often used to

prevent column overload, a

common cause of peak

distortion.[7][15]

Split Ratio 10:1 to 50:1[7]

A split ratio that is too low may

not be sufficient to ensure a

sharp injection band.[11]

Sample Solvent Hexane or Heptane[7]

A mismatch between the

sample solvent and the

stationary phase polarity can

cause peak distortion.

Nonpolar solvents are

compatible with most columns

used for FAMEs.[7][16]

Column Type Highly Polar Cyanopropyl

These columns provide the

necessary selectivity for

separating complex FAME

mixtures, including cis/trans

isomers.[17][18]
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Protocol 1: Standard Inlet Maintenance
Routine inlet maintenance is the first line of defense against peak tailing caused by active sites.

[11]

Materials:

New, deactivated inlet liner

New septum

Forceps

Appropriate wrenches

Procedure:

Cool Down: Cool the GC inlet to a safe temperature (below 50°C).

Turn Off Gas: Turn off the carrier gas flow to the inlet.

Remove Septum Nut: Unscrew the septum retaining nut.

Replace Septum: Remove the old septum and O-ring (if present) and replace them with new

ones. Do not overtighten the nut upon replacement.[1]

Remove Liner: Carefully remove the inlet liner using clean forceps.[1]

Install New Liner: Insert a new, deactivated liner. Ensure any O-rings are correctly seated.[1]

Reassemble: Reassemble the inlet and tighten all fittings appropriately.

Leak Check: Restore carrier gas flow and perform a thorough leak check around the septum

nut and any other disturbed fittings.[1]

Protocol 2: Column Trimming
If inlet maintenance does not resolve the issue, trimming the column can remove contaminated

sections.[13]
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Materials:

Ceramic scoring wafer or diamond-tipped pen

Magnifying tool (e.g., small microscope or loupe)

New nut and ferrule (optional, but recommended)

Procedure:

Cool Down & Disconnect: Cool the oven and inlet, then carefully disconnect the column from

the inlet.

Score the Tubing: Using a ceramic wafer, lightly score the polyimide coating of the column at

the desired trim length (e.g., 10-20 cm from the end).[10]

Break the Column: Gently bend the column tubing at the score mark to create a clean break.

Point the end down while breaking to prevent fragments from entering the column.[10]

Inspect the Cut: Use a magnifying tool to examine the new column end. It should be a clean,

90-degree cut with no shards or jagged edges.[5][10] If the cut is poor, repeat the process.

Reinstall: Reinstall the column into the inlet, ensuring it is set to the correct depth.[1]

Condition (Optional): Briefly condition the column if a significant length was removed.

Leak Check: Pressurize the system and perform a leak check.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing
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